N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide

• IUPAC Name: N-[(E)-3-methylsulfonylprop-2-enyl]-3-phenylpropanamide
• InChI: InChI=1S/C13H17NO3S/c1-18(16,17)11-5-10-14-13(15)9-8-12-6-3-2-4-7-12/h2-7,11H,8-10H2,1H3,(H,14,15)/b11-5+
• InChI Key: USZCZRQMXHASKZ-VZUCSPMQSA-N
• Canonical SMILES: CS(=O)(=O)C=CCNC(=O)CCC1=CC=CC=C1
• Isomeric SMILES: CS(=O)(=O)/C=C/CNC(=O)CCC1=CC=CC=C1
• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol

Description

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide (MSPPP) is a compound that has been studied for its potential use in a variety of scientific and medical applications. MSPPP is a prodrug, meaning it is inactive until it is metabolized by enzymes in the body. It has been studied for its ability to act as an enzyme inhibitor, as well as its potential use in the treatment of certain diseases.

Scientific Research Applications

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide has been studied for its potential use in the treatment of certain diseases, such as cancer, diabetes, and Alzheimer’s disease. In addition, it has been studied for its ability to act as an enzyme inhibitor, which could be useful in the development of new drugs or therapies.

Mechanism of Action

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. In addition, it has been shown to inhibit the activity of certain enzymes involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain.
Biochemical and Physiological Effects
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects. In addition, it has been shown to have a protective effect on the liver and kidneys, and to reduce the risk of certain cancers.

Advantages and Limitations for Lab Experiments

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide has several advantages for use in laboratory experiments, including its low cost, low toxicity, and ease of synthesis. However, its potential side effects, such as gastrointestinal irritation, should be taken into account when using it in experiments.

Future Directions

Future research on N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide could focus on its potential use in the treatment of other diseases, such as Parkinson’s disease and arthritis. In addition, further studies could be conducted to determine the mechanisms of action of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide and its potential side effects. Additionally, research could be conducted to determine if N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide could be used in combination with other drugs or therapies to improve their efficacy. Finally, further studies could be conducted to explore the potential of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide as an enzyme inhibitor, which could lead to the development of new drugs or therapies.

Synthesis Methods

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide can be synthesized by the reaction of 3-phenylpropanamide with 3-methanesulfonylprop-2-en-1-yl chloride and triethylamine in dichloromethane. The reaction is typically carried out at room temperature and the resulting product is purified by column chromatography.